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Compound of Interest

DL-Histidine monohydrochloride
Compound Name:
monohydrate

Cat. No.: B1348505

Essential Safety and Handling Guide for DL-
Histidine Monohydrochloride Monohydrate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling DL-Histidine monohydrochloride
monohydrate. Adherence to these procedures is crucial for ensuring a safe laboratory
environment.

Hazard Assessment

Safety Data Sheets (SDS) for DL-Histidine monohydrochloride monohydrate present some
conflicting classifications. While some sources indicate that the substance does not meet the
criteria for a hazardous classification[1][2], others state that it can cause serious eye
irritation[3]. Given this discrepancy, it is imperative to handle the compound with caution,
assuming it may be an eye irritant, and to always consult the specific SDS provided by the
supplier before use. The chemical is a combustible solid and may form explosive dust
concentrations in the air.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling DL-Histidine monohydrochloride monohydrate.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1348505?utm_src=pdf-interest
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9455-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzk0NzJ8YXBwbGljYXRpb24vcGRmfGFESmlMMmd6WVM4NU1UYzRORFF6TXpneU9ERTBMMU5FUWw4NU5EVTFYMGRDWDBWT0xuQmtaZ3xlZTgxOGM2OTVlMGYzMWViZmMzY2UxYzcxNWVmMTdkMzEyMTRkOTAxZTZlYTczM2VmMzFhZGMzZDNkMTZlOWQ1
https://www.fishersci.com/store/msds?partNumber=AAA1616522&productDescription=DL-HISTIDINE+MONOHYDROCLR+100G&vendorId=VN00024248&countryCode=US&language=en
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Equipment

Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety
goggles

Essential to prevent eye
contact with dust particles
which may cause serious
irritation. Must comply with EN
166 or OSHA 29 CFR
1910.133 standards.[1][3][4]

Hand Protection

Protective gloves

Nitrile rubber gloves are a
suitable option.[3][4] Inspect
gloves for any damage before
use and change them

frequently.[5]

Respiratory Protection

Dust mask or respirator with a
particulate filter (P1 or P2)

Required when dust is
generated, such as when
weighing or transferring the
powder.[1][3] Use in a well-
ventilated area is

recommended.

Body Protection

Laboratory coat

A standard lab coat should be
worn to protect skin and
clothing from dust.[6]

Operational Plan: From Receipt to Disposal

This section outlines the step-by-step procedures for the safe handling of DL-Histidine

monohydrochloride monohydrate.

3.1. Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents and acids.[1][3]

o Keep the container tightly closed when not in use.[3][4]
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3.2. Preparation and Handling

» Engineering Controls: Whenever possible, handle the powder in a chemical fume hood to
minimize inhalation exposure.[6] If a fume hood is not available, ensure adequate local
exhaust ventilation.

» Weighing: To avoid generating dust, if a balance cannot be placed inside a fume hood, tare a
sealed container, add the powder to the container inside the hood, and then re-seal it before
weighing.[7]

o Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

» General Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke
in the handling area. Wash hands thoroughly after handling the chemical.[4][5]

3.3. Spill Cleanup

e Minor Spills: For small spills, carefully sweep up the dry powder, avoiding dust generation,
and place it in a labeled container for disposal.[3] The spill area should then be cleaned.

e Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Chemical Waste: Place unused DL-Histidine monohydrochloride monohydrate and any
material contaminated with it into a clearly labeled, sealed container for chemical waste.

o Container Disposal: Handle empty containers as you would the product itself. Do not reuse
empty containers.

e Incompatible Waste: Do not mix with other waste streams.

Safe Handling Workflow
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The following diagram illustrates the key decision points and procedural flow for safely handling
DL-Histidine monohydrochloride monohydrate.

Caption: Workflow for safe handling of DL-Histidine monohydrochloride monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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